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Compound of Interest

Compound Name: Methyl 3-aminobenzoate

Cat. No.: B107801 Get Quote

Methyl 3-aminobenzoate is an organic compound featuring a benzene ring substituted with an

amino group and a methyl ester.[1] Its structure lends itself to a variety of chemical

transformations, making it a valuable intermediate in the synthesis of pharmaceuticals and

other complex organic molecules.[2][3]

A comprehensive list of its synonyms and identifiers is provided below for clear identification

and cross-referencing in literature and chemical databases.

Identifier Type Value

IUPAC Name methyl 3-aminobenzoate[4]

CAS Number 4518-10-9[4]

Molecular Formula C₈H₉NO₂[4]

Common Synonyms

3-Aminobenzoic acid methyl ester[5], Methyl m-

aminobenzoate[4], 3-

(Methoxycarbonyl)aniline[1][6]

Physicochemical and Spectroscopic Data
The physical and spectral characteristics of a compound are crucial for its identification,

purification, and use in experimental settings. The following tables summarize the key

physicochemical and spectroscopic data for Methyl 3-aminobenzoate.

Physicochemical Properties
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Property Value Reference(s)

Molecular Weight 151.16 g/mol [4]

Appearance
Light beige to brown crystalline

powder or crystals
[2][7]

Melting Point 50-54 °C [8]

Boiling Point 281.5 °C at 760 mmHg [8]

Density 1.2 ± 0.1 g/cm³ [8]

Solubility Slightly soluble in water [2]

Flash Point 140.4 °C [8]

logP (o/w) 1.010 (est) [9]

Spectroscopic Data
Technique Key Data Points Reference(s)

¹H NMR (CDCl₃)

δ (ppm): 7.41-7.34 (m), 7.198

(d), 6.841 (d), 3.872 (s), 3.72

(s)

[10]

¹³C NMR δ (ppm): 167.2 (C=O) [6]

Infrared (IR)
ν (cm⁻¹): 3450, 3350 (N-H

stretch)
[6]

Mass Spectrometry (MS) m/z: 151 (M⁺) [6]

Synthesis of Methyl 3-aminobenzoate
A common and efficient method for the laboratory synthesis of Methyl 3-aminobenzoate is the

Fischer esterification of 3-aminobenzoic acid.[7]

Experimental Protocol: Fischer Esterification
Materials:
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3-Aminobenzoic acid

Methanol (MeOH)

Thionyl chloride (SOCl₂) or concentrated Sulfuric acid (H₂SO₄)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 3-aminobenzoic acid (1

equivalent) in excess methanol.[7]

Cool the mixture to 0°C in an ice bath.[7]

Slowly add thionyl chloride (2.5 equivalents) or a catalytic amount of concentrated sulfuric

acid dropwise to the stirred solution.[7][11]

Reflux the reaction mixture for 24 hours.[11]

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture and remove the excess methanol under reduced

pressure.[7]

Neutralize the residue by slowly adding a saturated aqueous solution of sodium bicarbonate

until effervescence ceases.[7]

Extract the aqueous mixture with ethyl acetate (3x volume).[7]

Combine the organic layers and dry over anhydrous magnesium sulfate.[7]

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

Methyl 3-aminobenzoate.[7]
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The crude product can be further purified by column chromatography.

Role in Chemical Synthesis and Drug Discovery
Methyl 3-aminobenzoate serves as a crucial building block in the synthesis of a wide range of

organic molecules.[3] Its amino and ester functionalities allow for diverse chemical

modifications, making it a valuable starting material for the preparation of more complex

structures.

While there are no widely reported direct signaling pathways associated with Methyl 3-
aminobenzoate itself, its structural analogs and derivatives have shown biological activity. For

instance, Ethyl 3-aminobenzoate is known to act as a sodium channel blocker.[12]

Furthermore, related compounds like Methyl 3-Amino-2-Fluorobenzoate are key intermediates

in the synthesis of targeted cancer therapies.[5] This highlights the importance of the

aminobenzoate scaffold in medicinal chemistry.

Visualized Workflows and Logical Relationships
To illustrate the synthetic and conceptual utility of Methyl 3-aminobenzoate, the following

diagrams are provided.
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Synthesis of Methyl 3-aminobenzoate
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Caption: Synthetic workflow for Methyl 3-aminobenzoate.
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Role as a Chemical Building Block

Methyl 3-aminobenzoate
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Caption: Logical relationships of Methyl 3-aminobenzoate in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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